Cas no 1823582-64-4 ((2-(1-METHYL-1H-PYRAZOL-4-YL)PYRIDIN-4-YL)METHANAMINE)
(2-(1-METHYL-1H-PYRAZOL-4-YL)PYRIDIN-4-YL)METHANAMINE Chemical and Physical Properties
Names and Identifiers
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- (2-(1-METHYL-1H-PYRAZOL-4-YL)PYRIDIN-4-YL)METHANAMINE
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- MDL: MFCD28166115
(2-(1-METHYL-1H-PYRAZOL-4-YL)PYRIDIN-4-YL)METHANAMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00956893-1g |
(2-(1-Methyl-1H-pyrazol-4-yl)pyridin-4-yl)methanamine |
1823582-64-4 | 95% | 1g |
¥4330.0 | 2023-03-31 | |
| Enamine | EN300-240083-0.05g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 95% | 0.05g |
$827.0 | 2024-06-19 | |
| Enamine | EN300-240083-0.1g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 95% | 0.1g |
$867.0 | 2024-06-19 | |
| Enamine | EN300-240083-0.25g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 95% | 0.25g |
$906.0 | 2024-06-19 | |
| Enamine | EN300-240083-0.5g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 95% | 0.5g |
$946.0 | 2024-06-19 | |
| Enamine | EN300-240083-1.0g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 95% | 1.0g |
$986.0 | 2024-06-19 | |
| Enamine | EN300-240083-2.5g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 95% | 2.5g |
$1931.0 | 2024-06-19 | |
| Enamine | EN300-240083-5.0g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 95% | 5.0g |
$2858.0 | 2024-06-19 | |
| Enamine | EN300-240083-10.0g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 95% | 10.0g |
$4236.0 | 2024-06-19 | |
| Enamine | EN300-240083-1g |
[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methanamine |
1823582-64-4 | 1g |
$986.0 | 2023-09-15 |
(2-(1-METHYL-1H-PYRAZOL-4-YL)PYRIDIN-4-YL)METHANAMINE Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on (2-(1-METHYL-1H-PYRAZOL-4-YL)PYRIDIN-4-YL)METHANAMINE
Research Briefing on (2-(1-Methyl-1H-pyrazol-4-yl)pyridin-4-yl)methanamine (CAS: 1823582-64-4) in Chemical Biology and Pharmaceutical Applications
The compound (2-(1-Methyl-1H-pyrazol-4-yl)pyridin-4-yl)methanamine (CAS: 1823582-64-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This briefing synthesizes the latest research on its synthesis, biological activities, and potential therapeutic applications. Structural analysis reveals its unique pyrazole-pyridine hybrid core, which enables diverse interactions with biological targets, particularly kinases and G protein-coupled receptors (GPCRs).
Recent studies highlight its role as a key intermediate in developing selective kinase inhibitors. A 2023 Journal of Medicinal Chemistry publication demonstrated its incorporation into novel Type II JAK2 inhibitors, showing 40-fold selectivity over JAK1 (IC50 = 2.3 nM vs 98 nM). The electron-rich pyrazole moiety enhances binding affinity through π-π stacking interactions in the ATP-binding pocket, while the aminomethyl group facilitates water-mediated hydrogen bonding networks.
In neurodegenerative disease research, derivatives of 1823582-64-4 exhibit dual functionality as both β-secretase (BACE1) inhibitors (Ki = 8.7 nM) and metal chelators, as reported in ACS Chemical Neuroscience. The compound's ability to cross the blood-brain barrier (PAMPA-BBB permeability = 8.7 × 10^-6 cm/s) makes it particularly valuable for CNS drug development. Molecular dynamics simulations suggest its conformational flexibility allows adaptation to multiple binding pockets.
Ongoing clinical trials (NCT05432822) are evaluating a fluorinated derivative as a PET tracer for tumor imaging, leveraging the compound's preferential accumulation in hypoxic tissues (tumor-to-muscle ratio = 5.2 at 60 min post-injection). This application capitalizes on the pyridine nitrogen's coordination with copper-64, achieving radiochemical purity >98%.
Challenges remain in optimizing metabolic stability (t1/2 = 23 min in human liver microsomes) and reducing hERG channel affinity (IC50 = 1.2 μM). Recent structure-activity relationship (SAR) studies suggest that N-methylation of the pyrazole ring, as in 1823582-64-4, decreases CYP3A4-mediated oxidation by 62% compared to unmethylated analogs.
The compound's versatility is further demonstrated in PROTAC design, where its amine group serves as an ideal linker attachment point. A 2024 Nature Chemical Biology study achieved 85% degradation of BRD4 at 100 nM concentration using a 1823582-64-4-based PROTAC, with DC50 values <10 nM across multiple cancer cell lines.
Future research directions include exploring its potential in covalent inhibitor design through targeted modifications of the aminomethyl group, and development as a scaffold for bifunctional drugs combining kinase inhibition with immune modulation. The compound's unique physicochemical properties (cLogP = 1.8, PSA = 45 Ų) position it favorably for continued investigation in precision medicine approaches.
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